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Compound of Interest

Compound Name: Ceftriaxone

Cat. No.: B1232239 Get Quote

Welcome to the technical support center for ceftriaxone. This resource is designed for

researchers, scientists, and drug development professionals to address common challenges

related to the solubility of ceftriaxone in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing ceftriaxone stock solutions?

A1: For most in vitro biological assays, the recommended solvent is a calcium-free aqueous

buffer or sterile water.[1] Ceftriaxone sodium salt is readily soluble in water.[2][3][4] For cellular

assays, preparing the solution in a buffered system like PBS (phosphate-buffered saline) at pH

7.2 is also common, with a reported solubility of approximately 10 mg/mL.[1]

Q2: Can I use organic solvents like DMSO or ethanol to dissolve ceftriaxone?

A2: The use of organic solvents is generally not recommended as a primary option.

Ceftriaxone sodium is very slightly soluble in ethanol and sparingly soluble in methanol.[2][3]

[4] While some suppliers report high solubility in DMSO (up to 145 mg/mL), others state it is

sparingly soluble (1 mg/mL).[1][5][6] If DMSO must be used, it is critical to use fresh, anhydrous

DMSO, as absorbed moisture can reduce solubility.[5] For biological experiments, preparing

fresh, organic solvent-free aqueous solutions is the suggested method.[1]

Q3: What is the expected appearance of a properly dissolved ceftriaxone solution?
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A3: A correctly prepared ceftriaxone solution should be clear and range in color from light

yellow to amber.[2][3] The exact color can depend on the concentration, the diluent used, and

the length of storage.[4] You should visually inspect the solution for any particulate matter

before use.[2]

Q4: How should I store my ceftriaxone stock solution?

A4: Stability is highly dependent on temperature and concentration. For short-term use,

aqueous solutions can be stored at 4°C for up to 10 days at a concentration of 100 mg/mL.[7]

[8] However, for biological assays, it is highly recommended to prepare solutions fresh and not

store them for more than one day.[1] For long-term storage, solutions can be frozen at -20°C

for up to 26 weeks, but repeated freeze-thaw cycles should be avoided.[2][9]

Q5: Why is it critical to avoid calcium-containing solutions when working with ceftriaxone?

A5: Ceftriaxone can react with calcium ions to form an insoluble precipitate.[10][11] This is a

significant incompatibility. Therefore, you must not use diluents containing calcium, such as

Ringer's or Hartmann's solution, to reconstitute or dilute ceftriaxone.[4] Ensure all buffers and

media used for preparing and diluting ceftriaxone are calcium-free.[12]

Troubleshooting Guide: Poor Solubility and
Precipitation
This guide addresses specific issues you may encounter when preparing ceftriaxone solutions

for your experiments.

Problem 1: The ceftriaxone powder is not dissolving in water or buffer.
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Possible Cause Troubleshooting Step

Exceeded Solubility Limit

You may be trying to prepare a concentration

that is too high. Check the solubility data for

your specific solvent and temperature.

Incorrect Form of Ceftriaxone

Ensure you are using the sodium salt form of

ceftriaxone, which is water-soluble.[13] The free

acid form is much less soluble.

Insufficient Mixing

The powder may require more energy to

dissolve. Vortex or shake the vial vigorously until

the solution is clear.[14] Gentle warming to 37°C

can also aid dissolution, but be mindful of

potential degradation at higher temperatures.

[15]

Low Quality Water/Buffer

Ensure you are using high-purity, sterile water or

a freshly prepared buffer. Contaminants can

affect solubility.

Problem 2: My prepared ceftriaxone solution has turned cloudy or formed a precipitate.
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Possible Cause Troubleshooting Step

Calcium Contamination

This is the most common cause of precipitation.

[16] Ensure that the ceftriaxone was not

reconstituted in or mixed with any calcium-

containing solution (e.g., certain cell culture

media, Ringer's solution).[4] Prepare a fresh

stock in a guaranteed calcium-free diluent.

Temperature Shift

If the solution was prepared at room

temperature and then refrigerated, the decrease

in temperature may have caused the ceftriaxone

to precipitate out if the concentration is near its

saturation point. Try preparing a slightly more

dilute solution.

pH Instability

The pH of the solution can affect ceftriaxone's

stability.[15] The pH of a 1% aqueous solution is

approximately 6.7.[2] If your buffer system shifts

the pH too low or too high, it can lead to

degradation and precipitation. Ensure your final

solution pH is within a stable range (ideally

around 6.5-7.5).[15]

Interaction with Culture Media

When adding a concentrated ceftriaxone stock

to complex cell culture media, localized high

concentrations can cause interactions with

media components (salts, proteins), leading to

precipitation. Add the stock solution slowly while

gently swirling the media to ensure rapid and

even distribution.

Solution Degradation

Ceftriaxone solutions have limited stability.[7] A

precipitate may be a sign of degradation,

especially if the solution is old or was stored

improperly. It is always best to use freshly

prepared solutions for experiments.[1]
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Quantitative Data Summary
Ceftriaxone Sodium Solubility

Solvent Reported Solubility Reference

Water Freely / Readily Soluble [2][3][4][13]

PBS (pH 7.2) ~10 mg/mL [1]

DMSO
1 mg/mL to 145 mg/mL

(conflicting reports)
[1][5][6]

Methanol Sparingly Soluble [2][3][4]

Ethanol
Very Slightly Soluble /

Insoluble
[1][2][3][4][17]

N,N-dimethylformamide (DMF) Sparingly Soluble [1][18]

Acetone < Ethanol (very low) [18]

Solution Stability (Post-Reconstitution)
Solvent /
Diluent

Concentration Storage Temp.
Stability
Duration

Reference

Sterile Water 100 mg/mL 25°C 3 Days [7]

Sterile Water 100 mg/mL 4°C 10 Days [7]

Dextrose 5% 100 mg/mL 25°C 3 Days [7]

Dextrose 5% 100 mg/mL 4°C 10 Days [7]

Dextrose 5% 250 mg/mL 4°C 3 Days [7]

Dextrose 5% or

0.9% NaCl
10-40 mg/mL -20°C 26 Weeks [2][9]

Experimental Protocols
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Protocol 1: Preparation of a 10 mg/mL Ceftriaxone Stock
Solution in PBS

Materials:

Ceftriaxone Sodium Salt powder

Sterile, calcium-free Phosphate-Buffered Saline (PBS), pH 7.2

Sterile conical tube

Vortex mixer

Sterile 0.22 µm syringe filter

Procedure:

1. Weigh out the required amount of Ceftriaxone Sodium Salt powder in a sterile tube. For

example, for 10 mL of a 10 mg/mL solution, weigh 100 mg.

2. Add the desired volume of sterile, calcium-free PBS (e.g., 10 mL).

3. Close the tube tightly and vortex vigorously until all the powder is completely dissolved

and the solution is clear.

4. Visually inspect the solution for any remaining particulate matter.

5. Sterile-filter the solution using a 0.22 µm syringe filter into a new sterile tube.

6. This stock solution is now ready for further dilution into your cell culture medium or assay

buffer.

7. Note: It is strongly recommended to prepare this solution fresh immediately before use

and not to store it for more than 24 hours.[1]
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Preparation Phase

Quality Check

Troubleshooting
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Caption: Workflow for preparing and troubleshooting Ceftriaxone solutions.
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Factors Affecting Ceftriaxone Solubility & Stability

Influencing Factors

Ceftriaxone
Solution Quality

Temperature

Affects solubility &
 stability (inverse relation)

pH

Affects stability

Solvent Choice

Determines max solubility

Concentration

Affects stability

Calcium Ions (Ca2+)

Causes precipitation

Click to download full resolution via product page

Caption: Key factors influencing the quality of Ceftriaxone solutions.

Ceftriaxone and Calcium Interaction Risk

Reactants

Outcome
Ceftriaxone
(in solution)

Mixing / 
Contamination

Calcium Ions (Ca2+)
(e.g., in Ringer's Solution)

Insoluble
Ceftriaxone-Calcium

Precipitate

Results In

Click to download full resolution via product page

Caption: The chemical interaction risk between Ceftriaxone and Calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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